N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}-4-biphenylcarboxamide

• IUPAC Name: N-[4-[(6-methylpyridazin-3-yl)amino]phenyl]-4-phenylbenzamide
• InChI: InChI=1S/C24H20N4O/c1-17-7-16-23(28-27-17)25-21-12-14-22(15-13-21)26-24(29)20-10-8-19(9-11-20)18-5-3-2-4-6-18/h2-16H,1H3,(H,25,28)(H,26,29)
• InChI Key: BEOYLUNOPWRBGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)NC2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C24H20N4O
• Molecular Weight: 380.4 g/mol

Description

N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}-4-biphenylcarboxamide, also known as MPBC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPBC is a selective inhibitor of protein kinase B (PKB), also known as Akt, which is a crucial enzyme involved in various cellular processes such as cell survival, proliferation, and metabolism.

Scientific Research Applications

Pharmacological Activities of Aminophenoxazinones

Aminophenoxazinones are known for their pharmacological activities. These compounds, including structural derivatives, have been studied for their anticancer potential among other types of relevant cancers. The review emphasizes the need for further exploration into the mechanisms of these compounds and suggests they have high potential as drugs due to their activity levels and minimal adverse effects Zorrilla et al., 2021.

Degradation of Nitrogen-containing Hazardous Compounds

Advanced oxidation processes (AOPs) have been effective in mineralizing nitrogen-containing compounds, improving treatment schemes' efficacy. This review covers the degradation of several amine- and azo-based compounds, highlighting ozone and Fenton processes' reactivity towards these substances. The sensitivity of degradation to pH and the mechanisms at different pH values are discussed, pointing out the potential for environmental remediation Bhat & Gogate, 2021.

Synthesis and Transformation of 4-phosphorylated Derivatives

The review details methods for synthesizing 4-phosphorylated 1,3-azoles, including oxazoles, thiazoles, selenazoles, imidazoles, and their chemical and biological properties. The wide range of synthesis methods and the biological activities of these compounds suggest a fertile area for developing new pharmacological agents Abdurakhmanova et al., 2018.

Cinnamic Acid Derivatives as Anticancer Agents

Cinnamic acid derivatives have shown significant anticancer potential. The review focuses on the synthesis, biological evaluation, and the anticancer efficacy of various cinnamoyl acids, esters, amides, hydrazides, and related derivatives. It highlights the underutilization of these compounds in medicinal research and the promising areas for future investigations De, Baltas, & Bedos-Belval, 2011.